(2-Ethoxypyridin-3-yl)(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone
Description
(2-Ethoxypyridin-3-yl)(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promise in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. In
Scientific Research Applications
Antibacterial Activity
Furan derivatives are known for their antibacterial properties. They have been used to combat microbial resistance, which is a growing global issue due to the ineffectiveness of current antimicrobial medicines . The furan component in the compound can be synthesized into various structures, potentially leading to the development of new antibacterial agents that can address drug-resistant infections.
Antifungal and Antiviral Uses
Apart from antibacterial properties, furan derivatives also exhibit antifungal and antiviral activities . This makes them valuable in the research and development of treatments for a range of fungal and viral infections, contributing to a broader spectrum of antimicrobial capabilities.
Anti-Inflammatory and Analgesic Effects
The compound’s structure suggests potential anti-inflammatory and analgesic effects. These properties are beneficial for the development of new medications that can alleviate pain and reduce inflammation, which are common symptoms in various medical conditions .
Anticancer Research
Furan derivatives have shown promise in anticancer research. Their ability to interfere with the replication of cancer cells makes them a subject of interest for developing novel oncology therapies .
Neuroprotective Properties
The thiazepane ring, a seven-membered heterocyclic compound, is being explored for its neuroprotective properties. This could lead to advancements in treating neurodegenerative diseases such as Parkinson’s and Alzheimer’s .
Sustainable Chemicals and Materials
Furans and their derivatives are being studied for their application in sustainable chemicals and materials. They offer a green alternative to petroleum-derived chemicals and have applications in various industries, including textiles, energy, and aerospace .
properties
IUPAC Name |
(2-ethoxypyridin-3-yl)-[7-(furan-2-yl)-1,4-thiazepan-4-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S/c1-2-21-16-13(5-3-8-18-16)17(20)19-9-7-15(23-12-10-19)14-6-4-11-22-14/h3-6,8,11,15H,2,7,9-10,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEMZPPQUPMGEBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=N1)C(=O)N2CCC(SCC2)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Ethoxypyridin-3-yl)(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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